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Compound of Interest

Compound Name: 6-Bromo-2-chloro-3-nitropyridine

Cat. No.: B3027904 Get Quote

An In-Depth Technical Guide to 6-Bromo-2-chloro-3-nitropyridine: Structure, Properties, and

Synthetic Considerations

Executive Summary
6-Bromo-2-chloro-3-nitropyridine is a highly functionalized heterocyclic compound of

significant interest to researchers in medicinal chemistry and materials science. As a

substituted pyridine, its unique electronic and steric properties make it a versatile building block

for the synthesis of more complex molecular architectures. This guide provides a

comprehensive overview of its molecular structure, physicochemical properties, and core

reactivity principles. We will delve into its key identifiers, offer insights into its synthetic utility,

and provide a representative experimental protocol, grounded in the principles of nucleophilic

aromatic substitution. This document is intended for scientists and drug development

professionals seeking to leverage this reagent in their research endeavors.

Molecular Structure and Identification
The structural foundation of 6-bromo-2-chloro-3-nitropyridine is a pyridine ring, which is

systematically substituted with two halogen atoms (bromine and chlorine) and a nitro group.

The precise arrangement of these substituents is critical to its reactivity. The IUPAC name

dictates a bromo group at position 6, a chloro group at position 2, and a nitro group at position

3.
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The molecular formula for this compound is C₅H₂BrClN₂O₂.[1] This composition results in a

molecular weight of approximately 237.44 g/mol .[1][2][3] It is crucial to distinguish this

compound from its isomers, such as 2-bromo-6-chloro-3-nitropyridine (CAS 91678-23-8) and 5-

bromo-2-chloro-3-nitropyridine (CAS 67443-38-3), as the positional differences of the

substituents dramatically alter their chemical behavior and reactivity pathways.[3][4]

Table 1: Compound Identification

Identifier Value Source(s)

IUPAC Name
6-Bromo-2-chloro-3-
nitropyridine

N/A

CAS Number 1430341-84-6 [1][5]

Molecular Formula C₅H₂BrClN₂O₂ [1][3]

Molecular Weight 237.44 g/mol [1][2][3]
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Below is a 2D representation of the molecular structure.

6-Bromo-2-chloropyridine HNO₃ / H₂SO₄ 6-Bromo-2-chloro-3-nitropyridineNitration
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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